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Compound of Interest

Compound Name: Ammonium 15N chloride,

Cat. No.: B120650 Get Quote

This guide provides essential safety and logistical information for researchers, scientists, and

drug development professionals handling Ammonium 15N chloride. It outlines immediate safety

protocols, operational procedures, and disposal plans to ensure the safe and effective use of

this compound in a laboratory setting.

Immediate Safety Information: Hazard Identification
Ammonium 15N chloride shares the same chemical and toxicological properties as its

unlabeled counterpart, as the 15N isotope is stable and does not emit radiation.[1] The primary

hazards are associated with the chemical nature of ammonium chloride.[1]
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Hazard
Classification

GHS Hazard
Statement

Signal Word
Key Precautionary
Statements

Acute Toxicity (Oral),

Category 4

H302: Harmful if

swallowed.[2][3][4]
Warning

P264: Wash skin

thoroughly after

handling.[3][4]P270:

Do not eat, drink or

smoke when using

this product.[3]

[4]P301+P312: IF

SWALLOWED: Call a

POISON

CENTER/doctor if you

feel unwell.[3]

Eye Irritation,

Category 2A

H319: Causes serious

eye irritation.[2][3][4]
Warning

P280: Wear eye

protection/face

protection.

[3]P305+P351+P338:

IF IN EYES: Rinse

cautiously with water

for several minutes.

Remove contact

lenses, if present and

easy to do. Continue

rinsing.[3]P337+P313:

If eye irritation

persists: Get medical

advice/attention.[3]

Chronic Aquatic

Hazard, Category 2

H411: Toxic to aquatic

life with long lasting

effects.[2][3][4]

-

P273: Avoid release to

the environment.[3][4]

[5]P391: Collect

spillage.[3][4]
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If Swallowed: Immediately rinse the mouth with water and make the victim drink water (two

glasses at most).[6] Call a physician or poison control center if you feel unwell.[3][5]

In Case of Eye Contact: Immediately wash out with plenty of water for at least 15 minutes.[2]

[6] Remove contact lenses if it is safe to do so and continue rinsing.[3] Seek immediate

medical attention from an ophthalmologist.

In Case of Skin Contact: Take off all contaminated clothing immediately. Flush the skin and

hair with running water.[2] If irritation occurs, seek medical attention.[2]

If Inhaled: Move the person into fresh air.[2][6] If breathing is difficult or discomfort persists,

seek medical attention.[2]

Operational Plan: Step-by-Step Handling Protocol
1. Personal Protective Equipment (PPE) Before handling Ammonium 15N chloride, ensure

the following PPE is worn:

Eye Protection: ANSI-approved, properly fitting safety glasses or chemical splash goggles

are required.[7] A face shield should be used in addition to goggles when there is a greater

risk of splashing.[8][9]

Hand Protection: Chemical-resistant gloves, such as nitrile gloves, must be worn.[7] It is

recommended to wear two pairs of nitrile gloves.[7] Always inspect gloves before use and

use proper removal techniques.[4]

Body Protection: A properly sized laboratory coat, fully buttoned, is mandatory.[7] For larger

quantities or when splashing is likely, a chemical-resistant apron should be worn.[8][9] Full-

length pants and closed-toe shoes are required at all times.[7]

Respiratory Protection: Work in a well-ventilated area, preferably within a chemical fume

hood, to avoid the generation and inhalation of dust.[3][5] If dust is generated and ventilation

is inadequate, a NIOSH-approved respirator is necessary.[3][5]

2. Storage and Handling
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Receiving: Upon receipt, inspect the container for damage. Store in the original, tightly

sealed container.[2]

Storage: Keep the container in a cool, dry, and well-ventilated area.[2][7] Ammonium chloride

is hygroscopic; protect it from moisture.[3][7] Store away from incompatible materials such

as strong acids, bases, and oxidizing agents.[3][7]

Preparation & Weighing: Conduct any weighing or solution preparation in a chemical fume

hood to prevent dust inhalation. Avoid the formation of dust and aerosols during handling.[4]

[6]

During Experimentation: Use the smallest necessary amount of the chemical. Do not eat,

drink, or smoke in the laboratory.[3][10] Wash hands thoroughly after handling the substance

and before leaving the lab.[4][7]

3. Spill Response

Minor Spills (Solid): For small spills, sweep up the material using dry clean-up procedures to

avoid generating dust.[2][7] Place the spilled material into a suitable, closed, and labeled

container for disposal.[6]

Containment: Prevent the spillage from entering drains, sewers, or water courses.[2][5]

Decontamination: Clean the affected area with soap and water after the spill has been

collected.[7]

Major Spills: In the event of a large spill, evacuate the area, move upwind, and alert the

appropriate emergency response team.[2]

Disposal Plan
The disposal method for Ammonium 15N chloride is determined by its chemical properties, not

the isotopic label.[1] As 15N is a stable isotope, no special precautions for radioactivity are

needed.[11][12]

Waste Collection: Dispose of Ammonium 15N chloride and any contaminated materials (e.g.,

gloves, weighing paper) as chemical waste.[1] Collect waste in a clearly labeled, closed
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container.[6][7]

Regulatory Compliance: All waste must be disposed of in accordance with local, state, and

federal environmental regulations.[1][2][6] Contact a licensed professional waste disposal

service to arrange for pickup and disposal.[6]

Contaminated Packaging: Dispose of the original container as unused product in accordance

with regulations.[6]

Workflow Visualization
The following diagram illustrates the standard workflow for the safe handling of Ammonium 15N

chloride from receipt to disposal.
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Caption: Workflow for Safe Handling of Ammonium 15N Chloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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